Cas no 2229502-24-1 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile
• CAS No: 2229502-24-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6308270
• PubChem ID: 165666360
• Update Time: 2025-08-05

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile
• 2229502-24-1
• EN300-1783631

• Inchi： 1S/C12H13NO2/c1-12(2,8-13)11-7-14-9-5-3-4-6-10(9)15-11/h3-6,11H,7H2,1-2H3
• InChI Key： PTGHTWKSGZSZDV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(C#N)(C)C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile (CAS No. 2229502-24-1)

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile (CAS No. 2229502-24-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a 1,4-benzodioxin core, a heterocyclic moiety known for its bioactivity, coupled with a methylpropanenitrile group, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to participate in diverse chemical reactions.

In recent years, the demand for nitrile-containing compounds like 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile has surged, driven by their utility in drug discovery and material science. The compound's CAS No. 2229502-24-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting its practical importance. Additionally, its potential as a building block for heterocyclic derivatives aligns with the growing trend of developing eco-friendly and efficient synthetic routes.

The 1,4-benzodioxin scaffold in this compound is a key focus due to its prevalence in pharmaceuticals targeting neurological and cardiovascular diseases. This connection has led to increased searches for "benzodioxin derivatives in medicine" and "nitrile functional group applications." The compound's methylpropanenitrile segment further broadens its applicability, as nitriles are widely used in catalysis and polymer chemistry. Such interdisciplinary interest underscores the compound's versatility and aligns with current trends in sustainable chemistry and green synthesis.

From an SEO perspective, terms like "CAS 2229502-24-1 supplier" and "2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile price" are commonly queried, indicating commercial interest. Researchers also seek information on its spectroscopic data (e.g., NMR, IR) and regulatory status, emphasizing the need for accurate, accessible technical documentation. The compound's stability under storage conditions and compatibility with common solvents are additional hot topics, reflecting practical concerns in laboratory and industrial settings.

In summary, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-methylpropanenitrile (CAS No. 2229502-24-1) represents a critical intersection of synthetic chemistry and applied science. Its structural features, such as the benzodioxin ring and nitrile group, make it a valuable candidate for further exploration in drug development and material engineering. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in molecular design and functional material innovation.